(S)-Methyl 2-((methoxycarbonyl)amino)-3-phenylpropanoate
Overview
Description
(S)-Methyl 2-((methoxycarbonyl)amino)-3-phenylpropanoate is a chemical compound that belongs to the class of phenylpropanoic acid derivatives. It is widely used in scientific research for its unique properties and potential applications.
Mechanism of Action
The mechanism of action of (S)-Methyl 2-((methoxycarbonyl)amino)-3-phenylpropanoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), that are involved in the inflammatory response. It may also work by activating certain receptors in the brain that are involved in pain perception and mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and to improve cognitive function in mice with neurodegenerative diseases. It has also been shown to have anti-tumor properties, making it a potential candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of (S)-Methyl 2-((methoxycarbonyl)amino)-3-phenylpropanoate is its low toxicity and high selectivity. This makes it a safe and effective option for use in laboratory experiments. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain studies.
Future Directions
There are many potential future directions for research on (S)-Methyl 2-((methoxycarbonyl)amino)-3-phenylpropanoate. Some possible areas of study include its potential use in the treatment of neurodegenerative diseases, its anti-tumor properties, and its potential as a pain medication. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.
Scientific Research Applications
(S)-Methyl 2-((methoxycarbonyl)amino)-3-phenylpropanoate has a wide range of potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it useful in the development of new pain medications. It also has potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to protect neurons from damage.
Properties
IUPAC Name |
methyl (2S)-2-(methoxycarbonylamino)-3-phenylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-16-11(14)10(13-12(15)17-2)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,15)/t10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIHFRPSFLTXYEP-JTQLQIEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=CC=CC=C1)NC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](CC1=CC=CC=C1)NC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00442486 |
Source
|
| Record name | Methyl N-(methoxycarbonyl)-L-phenylalaninate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00442486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
41844-71-7 |
Source
|
| Record name | Methyl N-(methoxycarbonyl)-L-phenylalaninate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00442486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (S)-2-methoxycarbamoyl-3-phenyl-propionic acid methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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